(2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide

• Molecular Formula: C17H17BrClNO2
• Molecular Weight: 382.7 g/mol
• IUPAC Name: (2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide
• InChI: InChI=1S/C17H17BrClNO2/c1-20(22-2)17(21)16(13-4-3-5-14(18)11-13)10-12-6-8-15(19)9-7-12/h3-9,11,16H,10H2,1-2H3/t16-/m0/s1
• InChI Key: OAWHEQQWVGAVLF-INIZCTEOSA-N
• Isomeric SMILES: CN(C(=O)[C@@H](CC1=CC=C(C=C1)Cl)C2=CC(=CC=C2)Br)OC
• Canonical SMILES: CN(C(=O)C(CC1=CC=C(C=C1)Cl)C2=CC(=CC=C2)Br)OC

Description

(2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide is a chiral small molecule characterized by a propanamide backbone substituted with a 3-bromophenyl group at position 2, a 4-chlorophenyl group at position 3, and an N-methoxy-N-methyl group on the amide nitrogen. Its structural features align with compounds targeting cannabinoid receptors (CB1R) or exhibiting cytotoxic properties, as seen in analogs .

Biological Activity

(2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide is a compound of interest due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, effects on various biological systems, and relevant case studies that highlight its significance in medicinal chemistry.

Chemical Structure

The compound's structure can be represented as follows:

• Chemical Formula : C$_{16}$H$_{17}$BrClN$_2$O
• IUPAC Name : (2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide

Research indicates that compounds similar to (2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)-N-methoxy-N-methylpropanamide may interact with various biological targets, including:

• Enzymatic Inhibition : Compounds in this class have been shown to inhibit enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial in neurotransmission and cholinergic signaling.
• Antiviral Properties : Studies have demonstrated that derivatives can exhibit antiviral activity against viruses like Hepatitis B virus (HBV) by modulating intracellular pathways that enhance the immune response.

Inhibition of Enzymes

A comparative analysis of the inhibition constants (Ki) for various enzymes affected by similar compounds shows promising results:

Enzyme	Ki (nM)
α-Glycosidase	0.30 - 9.22
Carbonic Anhydrase I & II	13.90 - 49.95
Butyrylcholinesterase (BChE)	145.82 - 882.01
Acetylcholinesterase (AChE)	280.92 - 1370.01

These values indicate a strong inhibitory potential, particularly for α-glycosidase, suggesting possible applications in managing diabetes and other metabolic disorders.

Case Studies

• Antiviral Activity Against HBV :
  A study evaluated the antiviral effects of a related compound, N-(4-chlorophenyl)-4-methoxy-3-(methylamino) benzamide, which showed significant inhibition of HBV replication in vitro. The mechanism was linked to increased levels of APOBEC3G, an enzyme that plays a critical role in the innate immune response against viral infections .
• Neuroprotective Effects :
  Another investigation focused on the neuroprotective properties of compounds with similar structures, demonstrating their ability to reduce oxidative stress and improve cognitive function in animal models. This suggests potential therapeutic roles in neurodegenerative diseases .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Halogen Substitution

The compound’s bromo- and chloro-substituted aromatic rings differentiate it from analogs with alternative halogen positions or substituents. Key comparisons include:

Table 1: Structural and Functional Comparison of Halogenated Analogs

Compound Name	Substituent A	Substituent B	Key Functional Groups	Biological Activity (IC50)	Application	Reference
Target Compound	3-bromophenyl	4-chlorophenyl	N-methoxy-N-methylpropanamide	Not reported	Unknown	N/A
Chalcone C1 ()	4-chlorophenyl	p-tolyl	Chalcone (enone)	1,484.75 μg/mL (MCF-7 cells)	Anticancer
Chalcone C3 ()	3-bromophenyl	p-tolyl	Chalcone (enone)	42.22 μg/mL (MCF-7 cells)	Anticancer
Taranabant ()	4-chlorophenyl	3-cyanophenyl	Trifluoromethyl pyridinyl	CB1R inverse agonist (EC50: ~2 nM)	Obesity
Compound	4-chlorophenyl	3-cyanophenyl	2-methyl-2-aminopropanamide	CB1R inverse agonist (Ki: <10 nM)	Obesity

Key Observations:

• Halogen Position and Activity : The 3-bromophenyl group in the target compound and Chalcone C3 correlates with enhanced cytotoxicity compared to 4-chlorophenyl-substituted Chalcone C1 (IC50: 42.22 vs. 1,484.75 μg/mL) . This suggests bromine’s electron-withdrawing effects and larger atomic radius may improve binding to cellular targets.
• Amide Modifications: The N-methoxy-N-methyl group in the target compound contrasts with the 2-methyl-2-aminopropanamide in ’s CB1R inverse agonist . This modification may influence metabolic stability or solubility, though pharmacological implications remain unstudied.

Pharmacological Context

• CB1R Inverse Agonists: Taranabant and the compound share the 4-chlorophenyl group but incorporate cyanophenyl or pyridinyl substituents. Their high CB1R affinity (Ki/EC50 in nM range) highlights the importance of chloro substitution in receptor binding . The target compound lacks a cyanophenyl group, which may limit CB1R activity.
• Anticancer Chalcones: Chalcones C2–C4 () demonstrate that halogenation (bromo, chloro) and lipophilic groups (isopropyl) enhance cytotoxicity.